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For Researchers, Scientists, and Drug Development Professionals
Introduction

Petroselinyl methane sulfonate (CAS 67373-99-3) is the methanesulfonate ester of
petroselinyl alcohol ((Z)-octadec-6-en-1-ol). The methanesulfonate (mesylate) group is an
excellent leaving group in nucleophilic substitution reactions, making petroselinyl methane
sulfonate a potent alkylating agent for introducing the C18 unsaturated petroselinyl group onto
various nucleophiles. This long lipophilic chain is of interest in drug development for modifying
the pharmacokinetic properties of parent molecules, such as enhancing membrane
permeability or facilitating formulation in lipid-based delivery systems.

Disclaimer: Published experimental data for alkylation reactions specifically using Petroselinyl
Methane Sulfonate is limited. The following protocols are based on well-established principles
of alkylation using long-chain alkyl methanesulfonates and should be considered a starting
point for optimization.

General Reaction and Mechanism
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Petroselinyl methane sulfonate reacts with nucleophiles (Nu:), such as amines, phenols, and
thiols, via a bimolecular nucleophilic substitution (SN2) mechanism. The nucleophile attacks
the carbon atom bearing the methanesulfonate group, leading to the displacement of the highly
stable methanesulfonate anion and the formation of a new carbon-nucleophile bond.

Signaling Pathway: SN2 Alkylation Mechanism
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Caption: SN2 mechanism for the alkylation of a secondary amine.

Experimental Protocols
Protocol 1: N-Alkylation of a Secondary Amine

This protocol describes a general procedure for the synthesis of a tertiary amine from a
secondary amine and Petroselinyl Methane Sulfonate.

Materials:
o Petroselinyl methane sulfonate
e Secondary amine (e.g., morpholine, piperidine, or a relevant drug intermediate)

e Anhydrous polar aprotic solvent (e.g., Acetonitrile (MeCN), N,N-Dimethylformamide (DMF),
or Dimethyl sulfoxide (DMSO))[1]

» Non-nucleophilic base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA), or
Potassium Carbonate (K2CO3))
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e Reaction vessel (round-bottom flask)
e Magnetic stirrer and heating mantle
 Inert atmosphere (Nitrogen or Argon)

o Standard glassware for workup and purification (separatory funnel, rotary evaporator,
chromatography column)

Procedure:

e Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the secondary
amine (1.0 eq) and the anhydrous solvent (e.g., MeCN, 5-10 mL per mmol of amine).

» Addition of Base: Add the non-nucleophilic base (1.2-1.5 eq) to the solution and stir for 10-15
minutes at room temperature.

« Addition of Alkylating Agent: Dissolve Petroselinyl methane sulfonate (1.1 eq) in a minimal
amount of the anhydrous solvent and add it dropwise to the stirring amine solution.

e Reaction: Heat the reaction mixture to the desired temperature (typically 60-80 °C) and
monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Workup:
o Once the reaction is complete, cool the mixture to room temperature.
o Filter the mixture to remove any inorganic salts.
o Concentrate the filtrate under reduced pressure using a rotary evaporator.

o Dissolve the residue in a water-immiscible organic solvent (e.g., ethyl acetate,
dichloromethane).

o Wash the organic layer sequentially with a saturated aqueous solution of sodium
bicarbonate (NaHCOs) and brine.
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o Dry the organic layer over anhydrous sodium sulfate (Naz2S0a), filter, and concentrate in

vacuo.

« Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure
tertiary amine.

Experimental Workflow Diagram

1. Reaction Setup
- Add amine and solvent to flask
- Inert atmosphere (N2/Ar)

'

2. Add Base
- Add K2COs or DIPEA
- Stir at RT

i

3. Add Alkylating Agent
- Add Petroselinyl-OMs solution
- Dropwise addition

i

4. Reaction
- Heat to 60-80 °C
- Monitor by TLC/LC-MS

i

5. Workup
- Cool, filter, concentrate
- Liquid-liquid extraction

i

6. Purification
- Flash column chromatography
7. Analysis
- NMR, MS, etc.
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Caption: General workflow for N-alkylation.

Data Presentation: Typical Reaction Conditions

Due to the lack of specific data for Petroselinyl Methane Sulfonate, the following table
summarizes typical conditions for analogous SN2 alkylations of amines and phenols with alkyl
sulfonates or halides, which serve as a guide for experimental design.

Parameter N-Alkylation of Amines O-Alkylation of Phenols

_ Primary/Secondary Aliphatic or )
Nucleophile ) ) Phenols, Substituted Phenols
Aromatic Amines

Alkyl Methanesulfonate / Alkyl Alkyl Methanesulfonate / Alkyl

Electrophile Halide Halide

Stoichiometry (Nu:Elec) 1:1.05-1.2 1:11-15

Base K2COs, Cs2C0s, DIPEA, TEA K2COs, Cs2C0s3, NaOH, KOH
Solvent MeCN, DMF, DMSO, THF Acetone, MeCN, DMF
Temperature Room Temperature to 100 °C Room Temperature to 80 °C
Reaction Time 2 - 24 hours 4 - 48 hours

Typical Yields 60 - 95% 70 - 98%

Concluding Remarks

Petroselinyl methane sulfonate is a valuable reagent for introducing a long, unsaturated lipid
tail to a variety of nucleophilic molecules, a strategy often employed in medicinal chemistry to
modulate drug properties. The provided protocols, based on the well-understood SN2 reactivity
of alkyl methanesulfonates, offer a robust starting point for researchers.[2] Experimental
conditions, particularly temperature, reaction time, and the choice of base and solvent, should
be optimized for each specific substrate to achieve maximal yield and purity. Careful monitoring
of the reaction is recommended to avoid potential side reactions, such as over-alkylation in the
case of primary amines.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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